3-ethyl-1,2-oxazole-5-sulfonyl chloride
Overview
Description
3-ethyl-1,2-oxazole-5-sulfonyl chloride (EOXC) is an organosulfur compound used in various scientific and industrial applications. It is a colorless liquid with a pungent odor and a melting point of about -22°C. EOXC is a versatile reagent used in organic synthesis and the preparation of other compounds. It is also used in the production of pharmaceuticals, dyes, and agrochemicals. It is also used in the synthesis of a variety of heterocyclic compounds, including heterocyclic amines, thiophenes, and thiazoles.
Mechanism of Action
3-ethyl-1,2-oxazole-5-sulfonyl chloride is a versatile reagent used in organic synthesis and the preparation of other compounds. It is used in the synthesis of a variety of heterocyclic compounds, including heterocyclic amines, thiophenes, and thiazoles. The mechanism of action of 3-ethyl-1,2-oxazole-5-sulfonyl chloride is based on the reaction of the sulfonyl chloride with an alkyl halide to form a sulfonate ester, which can then be reacted with a base to form the desired 3-ethyl-1,2-oxazole-5-sulfonyl chloride.
Biochemical and Physiological Effects
3-ethyl-1,2-oxazole-5-sulfonyl chloride is used in a variety of scientific research applications, but its effects on biochemical and physiological processes are not fully understood. It is known that 3-ethyl-1,2-oxazole-5-sulfonyl chloride can react with certain amino acids, and can be used to synthesize peptides and proteins. It is also known to react with certain enzymes and can be used to inhibit certain biochemical processes.
Advantages and Limitations for Lab Experiments
3-ethyl-1,2-oxazole-5-sulfonyl chloride is a versatile reagent used in organic synthesis and the preparation of other compounds. It is relatively inexpensive and easy to obtain, and is relatively stable under laboratory conditions. However, it is highly reactive and can be hazardous if not handled properly.
Future Directions
As 3-ethyl-1,2-oxazole-5-sulfonyl chloride is a versatile reagent used in organic synthesis and the preparation of other compounds, there are a variety of potential future directions for research. These include further research into its biochemical and physiological effects, as well as research into its potential applications in drug development, agrochemicals, and other industries. Additionally, further research into its mechanism of action and its use in the synthesis of a variety of heterocyclic compounds could lead to new and improved synthesis methods. Finally, research into its potential toxicity and environmental effects could lead to improved safety protocols and regulations.
Synthesis Methods
3-ethyl-1,2-oxazole-5-sulfonyl chloride can be synthesized through a variety of methods. The most common method is the reaction of a sulfonyl chloride with an alkyl halide. This reaction produces a sulfonate ester, which can then be reacted with a base to form the desired 3-ethyl-1,2-oxazole-5-sulfonyl chloride. This method is generally used for the synthesis of small quantities of 3-ethyl-1,2-oxazole-5-sulfonyl chloride.
Scientific Research Applications
3-ethyl-1,2-oxazole-5-sulfonyl chloride is used in a variety of scientific research applications. It is used in the synthesis of peptides, proteins, and other biological molecules. It is also used in the synthesis of a variety of heterocyclic compounds, including heterocyclic amines, thiophenes, and thiazoles. It has also been used in the synthesis of a variety of drugs, including anti-cancer drugs and antibiotics.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-ethyl-1,2-oxazole-5-sulfonyl chloride involves the reaction of 3-ethyl-1,2-oxazole-5-sulfonic acid with thionyl chloride.", "Starting Materials": [ "3-ethyl-1,2-oxazole-5-sulfonic acid", "Thionyl chloride" ], "Reaction": [ "Add 3-ethyl-1,2-oxazole-5-sulfonic acid to a round-bottom flask.", "Add thionyl chloride dropwise to the flask while stirring.", "Heat the mixture to reflux for 2 hours.", "Cool the mixture to room temperature.", "Filter the mixture to remove any solids.", "Concentrate the filtrate under reduced pressure to obtain 3-ethyl-1,2-oxazole-5-sulfonyl chloride as a yellow oil." ] } | |
CAS RN |
2385478-45-3 |
Product Name |
3-ethyl-1,2-oxazole-5-sulfonyl chloride |
Molecular Formula |
C5H6ClNO3S |
Molecular Weight |
195.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2,4-dichloroimidazo[2,1-f][1,2,4]triazine](/img/structure/B6232740.png)